BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Amino-4-methoxybenzamide molecular weight
and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Amino-4-methoxybenzamide

Cat. No.: B112565

An in-depth analysis of 2-Amino-4-methoxybenzamide reveals its fundamental chemical
properties. This technical guide provides researchers, scientists, and drug development
professionals with core data on its molecular formula and weight.

Physicochemical Data Summary

The essential quantitative data for 2-Amino-4-methoxybenzamide is presented below. This
information is critical for experimental design, stoichiometric calculations, and analytical
characterization.

Parameter Value Reference
Molecular Formula CsH10N202 [1112][3]
Molecular Weight 166.18 g/mol [2]

Exact Mass 166.074 g/mol [1]

Compound Identification

The relationship between the compound’'s name and its primary molecular identifiers is
illustrated in the following diagram. This visualization clarifies the direct correlation between the
chemical name, its elemental composition (formula), and its calculated mass (molecular
weight).
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Figure 1. Structure-Property Relationship

Experimental Protocols

This document serves as a foundational guide. Detailed experimental protocols for techniques
such as mass spectrometry or elemental analysis, which are used to confirm molecular weight
and formula, would be specific to the instrumentation and methodologies employed in a given
laboratory. Researchers should refer to standard analytical chemistry texts and instrument
manuals for detailed procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-4-methoxybenzamide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112565#2-amino-4-methoxybenzamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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